Cas no 2229485-51-0 (tert-butyl N-2-amino-1-(4-chloro-2-fluoropyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-chloro-2-fluoropyridin-3-yl)ethylcarbamate
• CAS No: 2229485-51-0
• MF: C₁₂H₁₇ClFN₃O₂
• MW: 289.733685255051
• CID: 6041681
• PubChem ID: 165794572
• Update Time: 2025-05-23

tert-butyl N-2-amino-1-(4-chloro-2-fluoropyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-chloro-2-fluoropyridin-3-yl)ethylcarbamate
• 2229485-51-0
• tert-butyl N-[2-amino-1-(4-chloro-2-fluoropyridin-3-yl)ethyl]carbamate
• EN300-1886014

• Inchi： 1S/C12H17ClFN3O2/c1-12(2,3)19-11(18)17-8(6-15)9-7(13)4-5-16-10(9)14/h4-5,8H,6,15H2,1-3H3,(H,17,18)
• InChI Key： GDPXMMYPSMCFHD-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 289.0993326g/mol
• Monoisotopic Mass: 289.0993326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-1-(4-chloro-2-fluoropyridin-3-yl)ethylcarbamate

tert-butyl N-2-amino-1-(4-chloro-2-fluoropyridin-3-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(4-chloro-2-fluoropyridin-3-yl)ethylcarbamate, identified by the CAS number 2229485-51-0, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structure, which includes a tert-butyl group, an aminoethyl moiety, and a pyridine ring substituted with chlorine and fluorine atoms. These structural features contribute to its versatile chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of tert-butyl N-2-amino derivatives in the development of novel bioactive compounds. The presence of the amino group in this compound makes it a valuable precursor for peptide synthesis and drug delivery systems. Additionally, the pyridine ring with halogen substitutions enhances its electronic properties, making it a promising candidate for applications in medicinal chemistry and material science.

The synthesis of tert-butyl N-2-amino compounds has been optimized through various methodologies, including nucleophilic substitution and coupling reactions. These advancements have enabled the efficient production of high-purity samples, which are essential for research and industrial applications. The incorporation of fluorine and chlorine atoms in the pyridine ring further modulates the compound's reactivity and selectivity, making it suitable for targeted therapies and pest control agents.

In terms of biological activity, tert-butyl N-2-amino derivatives have shown potential as inhibitors of key enzymes involved in disease pathways. For instance, recent research has demonstrated their ability to modulate kinase activity, suggesting their role in the development of anti-cancer drugs. Furthermore, their application as herbicides has been explored due to their ability to disrupt plant growth regulatory mechanisms without causing significant harm to non-target species.

The structural versatility of this compound also extends to its use in polymer chemistry. The tert-butyl group serves as a stabilizing agent in polymerization reactions, while the aminoethyl moiety provides sites for functionalization. This dual functionality makes it an attractive candidate for the synthesis of advanced polymers with tailored properties for use in electronics, textiles, and biomedical devices.

From an environmental perspective, the development of compounds like tert-butyl N-2-amino derivatives requires careful consideration of their ecological impact. Researchers are actively investigating their biodegradation pathways and toxicity profiles to ensure sustainable use. Preliminary findings indicate that these compounds exhibit low persistence in aquatic environments, which aligns with global efforts to reduce chemical pollution.

In conclusion, tert-butyl N-2-amino-based compounds represent a frontier in chemical innovation with broad implications across multiple disciplines. Their unique structure, coupled with advancements in synthetic methodologies and biological applications, positions them as key players in future technological advancements. As research continues to uncover new potentials for this compound, its role in shaping modern science and industry is expected to grow significantly.